Ethyl 2-(4-nitrophenyl)-1,3-thiazole-5-carboxylate

• Molecular Formula: C12H10N2O4S
• Molecular Weight: 278.29 g/mol
• IUPAC Name: ethyl 2-(4-nitrophenyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C12H10N2O4S/c1-2-18-12(15)10-7-13-11(19-10)8-3-5-9(6-4-8)14(16)17/h3-7H,2H2,1H3
• InChI Key: KGHDFTIXWQUFMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(S1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

Ethyl 2-(4-nitrophenyl)-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C12H10N2O4S and its molecular weight is 278.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Water (5 mL) and 1,4-dioxane (5 mL) were added to 4-nitrophenylboronic acid (667 mg, 4 mmol), ethyl 2-bromo-1,3-thiazole-5-carboxylate (448 μL, 4 mmol), sodium bicarbonate (1.01 g, 12 mmol) and tetrakis(triphenylphosphine)palladium (462 mg, 0.4 mmol), and the mixture was stirred in a nitrogen atmosphere at 100° C. for 1.5 hours. Ethyl acetate was added to the reaction solution, and the organic layer was washed with water and brine, and dried over anhydrous magnesium sulfate. Following concentration under reduced pressure, the residue was purified by silica gel column chromatography (elution solvent: hexane/ethyl acetate=10/1, 4/1, 2/1) to obtain 0.6 g of the title compound as a colorless solid (54%).